Cas no 32854-75-4 (Lappaconitine)

• Product Name: Lappaconitine
• CAS No: 32854-75-4
• Molecular Formula: C₃₂H₄₄N₂O₈
• Molecular Weight: 584.70
• CID: 53967
• PubChem ID: 5281279

Lappaconitine Properties

Names and Identifiers

• Lappaconitine
• ,(1-alpha,14-alpha,16-beta)-
• 8,9-triol,20-ethyl-1,14,16-trimethoxy-aconitane-4-(2-acetylamino)benzoate)
• acetyl-10-deoxysepaconitine
• (1a,14a,16b)-20-Ethyl-1,14,16-trimethoxyaconitane-4,8,9-triol 4-(2-acetylamino)benzoate)
• (1α,14α,16β)-20-Ethyl-1,14,16-trimethoxyaconitane-
• 4,8,9-triol4-[2-(acetylamino)benzoate]
• Aconitane-4,8,9-triol, 20-ethyl-1,14,16-trimethoxy-, 4-(2-acetylamino)benzoate, (1-alpha,14-alpha,16-beta)
• (+)-Lappaconitine
• Lannaconitine
• LAPPACONITINE(P)
• Aconitum kusnezoffii Reichb
• lappaconintine
• N-Acetylpuberanidine
• 32854-75-4
• SCHEMBL20024553
• CHEMBL2296176
• AC-34229
• [(1S,2S,3S,4S,5R,6S,8S,9R,13S,16S,17S)-11-ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate
• PD087311
• 1ST2878
• Q-100405
• NCGC00346602-02
• LAPPACONITINE [MI]
• (1S,4S,5S,7S,8S,9S,10S,11S,13R,14S,16S,17R)-20-ethyl-4,8,9-trihydroxy- 1,14,16-trimethoxyacontin-4-yl 2-(acetylamino)benzoate
• Y4M5974F7Z
• LAPPACONITINE [WHO-DD]
• CHEMBL4802123
• PD132535
• UNII-Y4M5974F7Z
• BRN 0072755
• 5-21-06-00291 (Beilstein Handbook Reference)
• ACONITANE-4,8,9-TRIOL, 20-ETHYL-1,14,16-TRIMETHOXY-, 4-(2-(ACETYLAMINO)BENZOATE), (1.ALPHA.,14.ALPHA.,16.BETA.)-
• lappaconite
• Aconitane-4,8,9-triol, 20-ethyl-1,14,16-trimethoxy-, 4-(2-acetylamino)benzoate), (1-alpha,14-alpha,16-beta)-
• NS00094349
• [(1S,2S,3S,4S,5R,6S,8S,9S,13S,16S,17S)-11-Ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl] 2-acetamidobenzoate
• N-(2-{[(20-Ethyl-8,9-dihydroxy-1,14,16-trimethoxyaconitan-4-yl)oxy]carbonyl}phenyl)ethanimidic acid
• CHEBI:6378
• SCHEMBL408157
• AKOS026750621
• C08694
• Q27107182
• DTXSID90954503
• AKOS000591682
• BCP19975
• (11-Ethyl-3,8-dihydroxy-4,6,16-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl) 2-acetamidobenzoate
• NSC304666
• 20-Ethyl-8,9-dihydroxy-1,14,16-trimethoxyaconitan-4-yl 2-(acetylamino)benzoate
• NSC-304666
• (ethyl-dihydroxy-trimethoxy-[?]yl) 2-acetamidobenzoate
• AKOS030487486

• MDL： MFCD00171334
• InChIKey： NWBWCXBPKTTZNQ-QOQRDJBUSA-N
• Inchi： 1S/C32H44N2O8/c1-6-34-16-29(42-28(36)18-9-7-8-10-21(18)33-17(2)35)12-11-25(40-4)31-23(29)14-20(26(31)34)30(37)15-22(39-3)19-13-24(31)32(30,38)27(19)41-5/h7-10,19-20,22-27,37-38H,6,11-16H2,1-5H3,(H,33,35)/t19-,20+,22+,23-,24+,25+,26-,27+,29-,30+,31+,32+/m1/s1
• SMILES： O([C@H]1CC[C@]2(CN([C@]3([H])[C@@]4([H])[C@]5(C[C@H](OC)[C@]6([H])[C@H](OC)[C@]5([C@@]([H])(C6)[C@@]13[C@]2([H])C4)O)O)CC)OC(C1C=CC=CC=1NC(=O)C)=O)C

Computed Properties

• Exact Mass: 584.309766g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 584.309766g/mol
• Monoisotopic Mass: 584.309766g/mol
• Topological Polar Surface Area: 127Ų
• Heavy Atom Count: 42
• Complexity: 1120
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 584.7

Experimental Properties

• LogP: 2.23250
• PSA: 126.79000
• Refractive Index: 1.6260 (estimate)
• Boiling Point: 641.72°C (rough estimate)
• Melting Point: 217-218°
• Flash Point: 389.7±32.9 °C
• Solubility: 生物体外In Vitro:DMSO溶解度31.25 mg/mL(53.45 mM;Need ultrasonic)
• Color/Form: Cryst.
• Specific Rotation: D18 +27° (chloroform)
• Density: 1.1897 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Lappaconitine-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Lappaconitine-type diterpenoid alkaloids